Cas no 202135-13-5 (1-ETHYL-2-[(3-([1-ETHYLNAPHTHO[1,2-D][1,3]THIAZOL-2(1H)-YLIDENE]METHYL)-2,5,5-TRIMETHYL-2-CYCLOHEXEN-1-YLIDENE)METHYL]NAPHTHO[1,2-D][1,3]THIAZOL-1-IUM 4-METHYLBENZENESULFONATE)

• Product name: 1-ETHYL-2-[(3-([1-ETHYLNAPHTHO[1,2-D][1,3]THIAZOL-2(1H)-YLIDENE]METHYL)-2,5,5-TRIMETHYL-2-CYCLOHEXEN-1-YLIDENE)METHYL]NAPHTHO[1,2-D][1,3]THIAZOL-1-IUM 4-METHYLBENZENESULFONATE
• CAS No: 202135-13-5
• MF: C₃₇H₃₇N₂S₂+^.C₇H₇O₃S-
• MW: 745.02676
• CID: 241026
• PubChem ID: 51346540

1-ETHYL-2-[(3-([1-ETHYLNAPHTHO[1,2-D][1,3]THIAZOL-2(1H)-YLIDENE]METHYL)-2,5,5-TRIMETHYL-2-CYCLOHEXEN-1-YLIDENE)METHYL]NAPHTHO[1,2-D][1,3]THIAZOL-1-IUM 4-METHYLBENZENESULFONATE Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-2-[(3-([1-ETHYLNAPHTHO[1,2-D][1,3]THIAZOL-2(1H)-YLIDENE]METHYL)-2,5,5-TRIMETHYL-2-CYCLOHEXEN-1-YLIDENE)METHYL]NAPHTHO[1,2-D][1,3]THIAZOL-1-IUM 4-METHYLBENZENESULFONATE
• LogP
• 1-ETHYL-2-[(3-([1-ETHYLNAPHTHO[1,2-D][1,3]THIAZOL-2(1H)-YLIDENE]METHYL)-2,5,5-TRIMETHYL-2-CYCLOHEXEN-1-YLIDENE)METHYL]NAPHTHO
• DTXSID20724857
• 202135-13-5
• 1-Ethyl-2-({3-[(1-ethylnaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)methyl]-2,5,5-trimethylcyclohex-2-en-1-ylidene}methyl)naphtho[1,2-d][1,3]thiazol-1-ium 4-methylbenzene-1-sulfonate

• Inchi： InChI=1S/C37H37N2S2.C7H8O3S/c1-6-38-33(40-31-18-16-25-12-8-10-14-29(25)35(31)38)20-27-22-37(4,5)23-28(24(27)3)21-34-39(7-2)36-30-15-11-9-13-26(30)17-19-32(36)41-34;1-6-2-4-7(5-3-6)11(8,9)10/h8-21H,6-7,22-23H2,1-5H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： XINYNYPWXJXZFN-UHFFFAOYSA-M
• SMILES： CC1C=CC(S([O-])(=O)=O)=CC=1.C([N+]1C2C3C(C=CC=2SC=1/C=C1/CC(C)(C)CC(C=C2N(CC)C4C5C(C=CC=4S2)=CC=CC=5)=C/1C)=CC=CC=3)C |c:31|

Computed Properties

• Exact Mass: 744.25172
• Monoisotopic Mass: 744.25140679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 52
• Rotatable Bond Count: 4
• Complexity: 1190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 64.32
• LogP: 11.81280